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Compound of Interest

Compound Name: N-Methoxyacetamide

Cat. No.: B1266195

Essential Safety and Handling Guide for N-
Methoxyacetamide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Methoxyacetamide in a laboratory setting. The information is
intended for researchers, scientists, and drug development professionals.

Disclaimer: The toxicological properties of N-Methoxyacetamide have not been fully
investigated.[1] This guide is based on available safety data for N-Methoxyacetamide and
structurally similar compounds. A thorough, site-specific risk assessment should be conducted
before commencing any work with this chemical.

Hazard Identification and Physical Properties

N-Methoxyacetamide is classified as a flammable liquid and vapor that can cause skin and
eye irritation, as well as respiratory irritation.[2]

Table 1: Hazard Identification for N-Methoxyacetamide
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Precautionary Statement

Hazard Class GHS Classification
Codes
o H226: Flammable liquid and
Flammable Liquid Category 3[2]
vapor[2]
Skin Irritation Category 2[2] H315: Causes skin irritation[2]
o H319: Causes serious eye
Eye Irritation Category 2A[2]

irritation[2]

Specific Target Organ Toxicity Category 3 (Respiratory Tract H335: May cause respiratory

(Single Exposure) Irritation)[2] irritation[2]

Table 2: Physical and Chemical Properties of N-Methoxyacetamide and Related Compounds

Property Value Notes
Molecular Formula C3H7NO2[2] N-Methoxyacetamide
Molecular Weight 89.09 g/mol [2] N-Methoxyacetamide
o Data for the similar compound
Appearance Clear colorless liquid[3] ]
N-Methoxy-N-methylacetamide
N ) Data for the similar compound
Boiling Point 152°CJ3] )
N-Methoxy-N-methylacetamide
_ Data for the similar compound
Flash Point 49°CJ3]

N-Methoxy-N-methylacetamide

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling N-Methoxyacetamide.

Table 3: Personal Protective Equipment (PPE) for N-Methoxyacetamide
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Body Part PPE Recommendation Standard
Tightly fitting safety goggles )
o i Conforming to EU EN 166 or
Eyes/Face with side-shields or a face
i US NIOSH standards.[1][5]
shield.[4]
Chemical-resistant, impervious
gloves (e.g., nitrile rubber, ]
Gloves must satisfy EU
) butyl rubber).[6] A lab coat or o
Skin Directive 89/686/EEC and the

fire/flame resistant and
impervious clothing is

mandatory.[4][6]

standard EN 374.[4]

Respiratory

A full-face respirator should be
used if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[4]
For potential aerosol
generation, a NIOSH/MSHA or
European Standard EN 149
approved respirator is

recommended.[5][7]

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[5]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential for minimizing risks.

[EEN

. Preparation and Engineering Controls:

» Always handle N-Methoxyacetamide in a well-ventilated area, preferably within a chemical

fume hood.[4]

o Ensure that an eyewash station and safety shower are readily accessible.[6]

e Remove all sources of ignition, such as open flames, hot surfaces, and sparks, from the

handling area.[1][4]

e Use non-sparking tools and explosion-proof equipment.[1][4]
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» Ground and bond containers and receiving equipment to prevent static discharge.[1][4]
2. Handling the Chemical:

 Inspect gloves prior to use.[4]

o Avoid all personal contact, including inhalation of vapors or mists.[6]

e Avoid contact with skin and eyes.[4]

e Wash hands thoroughly after handling.

o Keep the container tightly closed when not in use.[4][8]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][8]
» Store away from incompatible materials such as strong oxidizing agents.[1][5]
e The storage area should be designated as a flammables area.[1][3]
Emergency Procedures

First-Aid Measures:

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
soap and plenty of water.[4] Seek medical attention if irritation persists.

o Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids open.[4] Seek
immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4][8]

Spill Management Protocol:
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e Minor Spills:
o Remove all ignition sources.[4]
o Ensure adequate ventilation.

o Wearing appropriate PPE, absorb the spill with an inert material such as sand, silica gel,
or acid binder.[1]

o Collect the absorbed material into a suitable, closed container for disposal.[1]
e Major Spills:
o Evacuate personnel to a safe area.[4]
o Alert emergency responders, informing them of the location and nature of the hazard.[6]
o Prevent further leakage or spillage if it is safe to do so.[4]
o Do not allow the chemical to enter drains.[4]
Waste Disposal Plan
All waste containing N-Methoxyacetamide must be treated as hazardous waste.
e Collection:

o Collect all waste, including the pure compound and any contaminated materials (e.g.,
gloves, absorbent pads), in a designated, sealed, and properly labeled hazardous waste
container.[7]

o Storage:

o Store the waste container in a cool, dry, and well-ventilated secure area, away from
incompatible materials.[7]

» Disposal:

o Dispose of the contents and container at an approved waste disposal plant.[1][4][8]
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o Always consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[1]

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of N-
Methoxyacetamide.

Safe Handling Workflow for N-Methoxyacetamide

1. Preparation & Risk Assessment

l

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

3. Chemical Handling
(In Fume Hood)

Emergency Procedures
(Spill or Exposure)

Store Unused Chemical

4. Secure Storage

(Cool, Dry, Ventilated) 5. End of Use

6. Decontamination
(Clean Workspace, Doff PPE)

7. Waste Disposal
(Sealed Hazardous Waste Container)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of N-Methoxyacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-methoxyacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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